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Compound of Interest

Compound Name: Methyltris((3-phenylallyl)oxy)silane

CAS No.: 83817-70-3

Cat. No.: B12663782

Get Quote

Part 1: Executive Summary & Mechanism
Methyltris((3-phenylallyl)oxy)silane (also referred to as Methyltris(cinnamyloxy)silane) is a

specialized organosilane crosslinker distinguished by its dual-reactivity. Unlike standard silanes

(e.g., TEOS, APTES) that rely solely on hydrolysis/condensation, this molecule integrates a

cinnamyl (3-phenylallyl) moiety. This functionality introduces a secondary, reversible

crosslinking mechanism via [2+2] photocycloaddition.

For drug development professionals, this molecule offers a unique "Command-Release"

capability:

Sol-Gel Formation: The silane hydrolyzes to form a stable inorganic Si-O-Si network,

encapsulating therapeutic agents.

Photo-Locking: UV irradiation dimerizes the cinnamyl groups, increasing network density and

retarding drug diffusion.
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Tunable Release: The crosslinking density—and thus the drug elution rate—can be

modulated by light exposure or hydrolytic degradation.

Mechanism of Action
The molecule operates through two orthogonal pathways:

Hydrolytic Condensation (Sol-Gel):

The Si-O-C bonds hydrolyze in the presence of moisture/water to release cinnamyl alcohol

(a biocompatible flavorant) and form methylsilanetriol.

These silanols condense to form a polysiloxane network.

Photochemical Dimerization:

Upon exposure to UV light (>280 nm), adjacent cinnamyl groups undergo cycloaddition to

form a cyclobutane ring (truxillic/truxinic acid derivatives).

This process is reversible upon irradiation at shorter wavelengths (<250 nm) or thermal

treatment, allowing for "on-demand" permeability changes.

Part 2: Visualizing the Workflow
The following diagram illustrates the dual-mode crosslinking pathway, highlighting the transition

from a liquid precursor to a drug-loaded hydrogel/matrix.
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Figure 1: Reaction pathway showing the conversion of the silane precursor into a crosslinked

matrix via hydrolysis (Sol-Gel) and subsequent photo-locking.[1][2]
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Part 3: Experimental Protocols
Protocol A: Synthesis of Drug-Loaded Siloxane Matrix
Objective: To create a monolithic drug-eluting matrix using Methyltris((3-
phenylallyl)oxy)silane as the primary binder.

Materials:

Methyltris((3-phenylallyl)oxy)silane (CAS 83817-70-3), >96% purity.[3]

Target Drug (e.g., Ibuprofen, Doxorubicin - must be stable in ethanol).

Solvent: Anhydrous Ethanol (EtOH).

Catalyst: 0.1 M Hydrochloric Acid (HCl).

Substrate: Glass slides or Teflon molds.

Step-by-Step Methodology:

Precursor Solution Preparation:

In a nitrogen-purged glovebox or fume hood, dissolve 1.0 g of Methyltris((3-
phenylallyl)oxy)silane in 5.0 mL of anhydrous EtOH.

Note: Maintain anhydrous conditions initially to prevent premature gelation.

Drug Incorporation:

Add the therapeutic agent to the silane solution. A typical loading ratio is 1-5% w/w relative

to the silane.

Stir magnetically at 300 RPM for 10 minutes until fully dissolved/dispersed.

Sol-Gel Initiation:

Add 0.5 mL of 0.1 M HCl dropwise while stirring.
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Mechanism:[4] Acid catalyzes the hydrolysis of the (3-phenylallyl)oxy groups.

Stir for 30 minutes at room temperature. The solution will become slightly viscous as

silanol condensation begins.

Casting and Curing:

Pipette the sol into Teflon molds or spin-coat onto glass slides (2000 RPM, 30s).

Cover loosely with foil to allow slow solvent evaporation.

Cure at room temperature for 24 hours (Phase 1: Hydrolytic cure).

Result: A transparent to translucent solid film containing the trapped drug.

Protocol B: Photo-Modulation of Release Kinetics
Objective: To decrease the drug release rate by "locking" the matrix via UV dimerization.

Equipment:

UV Light Source: Mercury arc lamp or LED array (Emission peak ~300-365 nm).

Quartz cuvettes or glass vials.

Methodology:

Irradiation:

Place the cured films/gels from Protocol A under the UV source.

Dosage: Irradiate at an intensity of 10 mW/cm² for 10–30 minutes.

Monitoring: The degree of crosslinking can be monitored by UV-Vis spectroscopy. The

absorption peak of the cinnamyl group at ~270 nm will decrease as the C=C double bonds

are consumed in cyclobutane ring formation.

Release Study (Validation):
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Immerse both Non-Irradiated (Control) and Irradiated (Test) samples in 10 mL of

Phosphate Buffered Saline (PBS, pH 7.4) at 37°C.

Aliquot 100 µL of the supernatant at defined time points (1h, 4h, 12h, 24h, 48h).

Quantify drug concentration via HPLC or UV-Vis.

Part 4: Data Analysis & Interpretation
The following table summarizes expected outcomes when comparing the standard Sol-Gel

matrix vs. the Photo-Locked matrix.

Parameter
Sol-Gel Matrix
(Control)

Photo-Locked
Matrix (Irradiated)

Mechanism of
Difference

Crosslink Density
Moderate (Si-O-Si

bonds only)

High (Si-O-Si +

Cinnamyl Dimers)

Photo-dimerization

tightens the mesh

size.

Swelling Ratio High (>200% in water) Low (<100% in water)
Tighter network

restricts water uptake.

Burst Release
High (30-40% in first

4h)
Low (<10% in first 4h)

Reduced pore size

hinders drug diffusion.

Degradation
Hydrolytically unstable

over weeks
Enhanced stability

Hydrophobic cinnamyl

dimers shield siloxane

bonds.

Troubleshooting Guide
Problem: Film cracks during drying.

Cause: Rapid evaporation of ethanol/byproducts.

Solution: Add a drying control chemical additive (DCCA) like Formamide or cure in a

solvent-saturated atmosphere.

Problem: Low photo-response.
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Cause: Oxygen inhibition or insufficient cinnamyl density.

Solution: Perform UV curing in an inert (Argon/Nitrogen) atmosphere.

Part 5: Safety & Handling
Moisture Sensitivity: Methyltris((3-phenylallyl)oxy)silane hydrolyzes rapidly. Store in a

desiccator or glovebox.

Byproducts: The hydrolysis byproduct is Cinnamyl Alcohol. While generally considered safe

(used in fragrances), high concentrations can be irritating. Ensure adequate ventilation.[5][6]

[7][8][9]

UV Safety: When performing Protocol B, always wear UV-protective eyewear and shield the

light source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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